Cas no 1874346-73-2 (3,3-Dicyclobutyl-2-methylpropanoic acid)

• Product Name: 3,3-Dicyclobutyl-2-methylpropanoic acid
• CAS No: 1874346-73-2
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 6275949
• PubChem ID: 165838155
• Update Time: 2025-07-16

3,3-Dicyclobutyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-4576371
• 1874346-73-2
• 3,3-dicyclobutyl-2-methylpropanoic acid
• 3,3-Dicyclobutyl-2-methylpropanoic acid

• Inchi： 1S/C12H20O2/c1-8(12(13)14)11(9-4-2-5-9)10-6-3-7-10/h8-11H,2-7H2,1H3,(H,13,14)
• InChI Key： VNUXPYNZFGUMHQ-UHFFFAOYSA-N
• SMILES： OC(C(C)C(C1CCC1)C1CCC1)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-Dicyclobutyl-2-methylpropanoic acid

Recent Advances in the Study of 3,3-Dicyclobutyl-2-methylpropanoic acid (CAS: 1874346-73-2)

3,3-Dicyclobutyl-2-methylpropanoic acid (CAS: 1874346-73-2) is a novel compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutyl and methylpropanoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of significant interest for researchers in drug discovery and development.

One of the key areas of research involving 3,3-Dicyclobutyl-2-methylpropanoic acid is its role as a building block in the synthesis of more complex molecules. The compound's rigid cyclobutyl rings and carboxylic acid functionality make it an attractive candidate for the design of new drugs with enhanced stability and bioavailability. Recent synthetic methodologies have improved the efficiency of producing this compound, enabling further exploration of its applications in medicinal chemistry.

Pharmacological studies have revealed that 3,3-Dicyclobutyl-2-methylpropanoic acid exhibits notable activity in modulating specific biological pathways. For instance, preliminary data suggest that it may interact with enzymes involved in inflammatory responses, making it a potential candidate for the development of anti-inflammatory drugs. Additionally, its unique structural features have been explored for their potential to inhibit protein-protein interactions, which are often challenging targets in drug discovery.

Recent publications have also highlighted the compound's potential in oncology research. In vitro studies have demonstrated that derivatives of 3,3-Dicyclobutyl-2-methylpropanoic acid can induce apoptosis in certain cancer cell lines, suggesting a possible role in cancer therapy. Researchers are now investigating the underlying mechanisms, including its effects on cell cycle regulation and signaling pathways, to better understand its therapeutic potential.

Despite these promising findings, challenges remain in the development of 3,3-Dicyclobutyl-2-methylpropanoic acid as a therapeutic agent. Issues such as solubility, metabolic stability, and toxicity profiles need to be addressed through further optimization and preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3,3-Dicyclobutyl-2-methylpropanoic acid (CAS: 1874346-73-2) represents a promising avenue for research in chemical biology and drug discovery. Its unique structural properties and biological activities make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for the development of new therapeutics targeting a range of diseases, from inflammatory conditions to cancer.